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What is GLDA? An Overview

GLDA is a biodegradable chelating agent derived from the natural amino acid L-glutamic acid [1]. Its

production relies on fermenting renewable carbohydrates (like corn or rice), making it a sustainable and

readily biodegradable alternative to traditional, persistent chelators [1]. It is important to note that only the L-

isomer (L-GLDA) is considered readily biodegradable [1].

The primary green chemistry advantages of GLDA include [1] [2]:

Excellent Biodegradability: A degradation rate of over 60% within 28 days, significantly higher than

EDTA.
Renewable Feedstock: Sourced from natural, fermentable raw materials.

Low Toxicity and Eco-Friendly Profile: Presents minimal aquatic toxicity and contains no
phosphorous or nitrogen that could contribute to eutrophication.

High Solubility: Demonstrates high solubility across a wide pH range and in various acid/alkaline
solutions, facilitating the formulation of concentrated products.

Quantitative Comparison: GLDA vs. Alternatives

The following table summarizes the key performance and environmental metrics of GLDA compared to

other common chelating agents, based on data from the search results.
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Chelating Agent

Calcium
Chelation
Efficiency (at
pH >11)

Biodegradability
Eco-Toxicity /
Environmental
Impact

Key Market
Drivers &
Trends

GLDA Close to

EDTA, better
than NTA [1]

>60% in 28 days

(L-isomer) [1] [3]

Low aquatic toxicity,

no eutrophication
risk [2]

Green

regulations
(EPA, REACH),

clean beauty,
sustainable

agriculture [2]

EDTA High

(benchmark)
[1]

Poor [1] Persistent,

contributes to heavy
metal mobilization

[1]

Being phased

out or restricted
[1]

NTA Lower than

GLDA and
EDTA [1]

Readily

biodegradable [1]

Considered a safer

alternative, but
chelation strength is

a limitation [1]

--

IDS Much lower

than GLDA [1]

Readily

biodegradable [1]

-- --

EDDS Much lower

than GLDA [1]

Readily

biodegradable [1]

-- --

STPP -- -- Causes

eutrophication of
rivers/lakes [1]

Use banned or

restricted in
many regions [1]

Citrates/Gluconates Typically
weaker than

NTA/EDTA [1]

Easily
biodegradable [1]

-- --

Experimental Data and Applications
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The experimental data from the search results highlights GLDA's performance in two distinct areas: cleaning

formulations and environmental remediation.

Enhanced Biocidal Activity in Cleaning Products

Experimental Protocol [1]:

Objective: Compare the synergistic effect of GLDA, EDTA, and NTA on the activity of a biocide.

Method: The amount of biocide required to kill 99.99% of microorganisms was measured with and
without the addition of 50 ppm of each chelating agent. The chelating agents are believed to increase

cell membrane permeability by chelating calcium and magnesium ions.
Key Finding: The addition of 50 ppm of GLDA reduced the required fungicide concentration to
20 ppm. The study concluded that the synergistic effect of GLDA was more significant than that of
NTA or EDTA [1].

Phytoextraction of Cadmium from Contaminated Soil

Experimental Protocol [3]:

Objective: Evaluate the effectiveness of GLDA in enhancing the phytoextraction of Cadmium (Cd) by

French marigold (Tagetes patula L.) in a 180-day field trial.
Method: Five treatments of GLDA (0, 292.5, 585, 1170, and 2340 kg hm⁻²) were applied to Cd-

contaminated soil planted with French marigold. The total application was split into two doses, applied
15 days apart, 60 days after transplanting. Soil and plant samples were analyzed for Cd content,

chemical forms, and subcellular distribution.
Key Findings [3]:

GLDA application promoted the transformation of stable Cd forms in the soil into an
exchangeable state, increasing it by 42.13%.

Within the plant, the percentage of Cd in soluble fractions increased dramatically by 460.33%,
indicating higher mobility and availability for extraction.

The combined application of French marigold and GLDA (2340 kg hm⁻²) reduced total soil Cd
content by 7.59% compared to the background level.

The following diagram illustrates the experimental workflow and findings of the phytoextraction study:
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GLDA-Enhanced Phytoextraction Workflow This diagram summarizes the methodology and key findings

of using GLDA with French marigold to remediate cadmium-contaminated soil.

Conclusions and Recommendations for Researchers

For researchers and drug development professionals, the data suggests that GLDA is a viable and superior

green alternative to traditional chelators like EDTA and STPP, particularly in applications where

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s545059?utm_src=pdf-body-img
https://www.smolecule.com/products/s545059?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


biodegradability and metal ion control are critical.

For Formulation Scientists: GLDA's high solubility in both acidic and highly alkaline environments
makes it suitable for a wide range of formulations, from low-pH cleaning solutions to high-pNaOH

dishwasher tablets [1]. Its strong synergistic effect with biocides can help reduce the amount of
preservative or disinfectant needed in a formulation [1].

For Environmental & Process Chemists: GLDA demonstrates high efficacy in mobilizing heavy
metals for remediation purposes, as shown in the phytoextraction study, without the persistent

environmental burden associated with EDTA [3]. Its good toxicological profile also supports its
investigation in applications related to mineral bioavailability in biological systems [4].

In summary, while GLDA may have a higher initial cost than traditional options, its strong technical

performance, combined with its compelling environmental profile and alignment with global regulatory

trends, makes it a compelling subject for further research and development in sustainable chemistry.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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